Cas no 898406-74-1 (N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 898406-74-1
• MF: C₂₂H₂₆ClN₃O₅S
• MW: 479.976943492889
• CID: 5915414
• PubChem ID: 16829781
• Update Time: 2025-05-19

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-methoxyphenyl)oxamide
• Ethanediamide, N1-[2-[1-[(4-chlorophenyl)sulfonyl]-2-piperidinyl]ethyl]-N2-(2-methoxyphenyl)-
• N-{2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-methoxyphenyl)ethanediamide
• N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide
• 898406-74-1
• AKOS024661249
• F2571-0480
• N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C22H26ClN3O5S/c1-31-20-8-3-2-7-19(20)25-22(28)21(27)24-14-13-17-6-4-5-15-26(17)32(29,30)18-11-9-16(23)10-12-18/h2-3,7-12,17H,4-6,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： IBHSEYOBUGETFX-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O)(=O)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 479.1281698g/mol
• Monoisotopic Mass: 479.1281698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide

Introduction to N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide (CAS No. 898406-74-1)

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 898406-74-1, represents a unique structural motif that combines a piperidine ring with a benzenesulfonyl group, further modified by an ethyl chain and a methoxyphenyl moiety. The intricate arrangement of these functional groups not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its application in medicinal chemistry.

The structural framework of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide is characterized by its high molecular complexity, which is a key factor in its potential biological activity. The presence of the 4-chlorobenzenesulfonyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. Additionally, the piperidine ring is a common pharmacophore in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide and its potential biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in critical cellular pathways. For instance, preliminary computational studies suggest that this compound may interact with kinases and other protein targets, potentially leading to therapeutic effects in conditions such as cancer and inflammatory diseases.

The synthesis of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the piperidine derivative, followed by sulfonylation with 4-chlorobenzenesulfonyl chloride. The introduction of the ethyl chain and the methoxyphenyl group are then carried out using appropriate coupling reactions. The final step involves the formation of the amide bond between the two nitrogen atoms, which is typically achieved through dehydration or coupling reactions with appropriate reagents.

In terms of biological activity, N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide has shown promising results in preclinical studies. These studies have demonstrated that the compound can modulate the activity of several key enzymes and receptors, suggesting its potential as a lead compound for drug development. Specifically, research has indicated that this compound may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are involved in various signaling pathways relevant to immune responses and inflammation.

The development of new therapeutic agents often relies on understanding the complex interactions between molecules and biological targets at the molecular level. N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide exemplifies this challenge, as its multifaceted structure requires detailed investigation to fully elucidate its mechanism of action. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the three-dimensional structure of this compound and its complexes with biological targets.

The benzenesulfonyl group in N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide plays a crucial role in determining its biological properties. This group not only contributes to the compound's solubility but also enhances its binding affinity to protein targets. The sulfonyl group is known to form strong hydrogen bonds with polar residues in proteins, which can be exploited to design highly specific inhibitors. Furthermore, the presence of this group allows for further derivatization, enabling researchers to fine-tune the properties of the molecule for optimal therapeutic efficacy.

The methoxyphenyl moiety in N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide adds another layer of complexity to its structure. This aromatic ring can engage in π-stacking interactions with other aromatic residues in proteins, further stabilizing the binding complex. Additionally, the methoxy group can participate in hydrogen bonding or other non-covalent interactions, enhancing the overall binding affinity of the compound. These features make N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide a promising candidate for further development as a therapeutic agent.

Future research on N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)ethanediamide will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging computational methods and experimental techniques, researchers aim to develop derivatives of this compound that exhibit improved solubility, bioavailability, and target specificity. Additionally, studies will investigate how modifications to different parts of the molecule can influence its biological activity, providing valuable insights into structure-function relationships.

The potential applications of N-{898406-74-1} are vast and span across multiple therapeutic areas. Given its ability to modulate key enzymatic pathways, this compound holds promise for treating conditions such as cancer, inflammation, and autoimmune diseases. Furthermore, its unique structural features make it an attractive scaffold for designing novel drugs with enhanced efficacy and reduced side effects. As research continues to uncover new biological targets and mechanisms of action, N-{898406-74-1} is poised to play a significant role in future drug development efforts.